Bis(1-ethylbutyl) Phthalate

• IUPAC Name: dihexan-3-yl benzene-1,2-dicarboxylate
• InChI: InChI=1S/C20H30O4/c1-5-11-15(7-3)23-19(21)17-13-9-10-14-18(17)20(22)24-16(8-4)12-6-2/h9-10,13-16H,5-8,11-12H2,1-4H3
• InChI Key: SMFFEZZIWZVQNV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CC)OC(=O)C1=CC=CC=C1C(=O)OC(CC)CCC
• Molecular Formula: C20H30O4
• DSSTOX Substance ID: DTXSID401334549
• Molecular Weight: 334.4 g/mol
• CAS No.: 166391-23-7

Description

Bis(1-ethylbutyl) Phthalate, also known as 1,2-Benzenedicarboxylic acid, 1,2-bis(1-ethylbutyl) ester, is a chemical compound with the molecular formula C20H30O4 and a molecular weight of 334.45 g/mol . It is a colorless to pale yellow transparent liquid with a distinctive aroma. This compound is primarily used as a plasticizer, especially for polyvinyl chloride (PVC), to enhance its flexibility, durability, and resistance to aging .

Preparation Methods

Bis(1-ethylbutyl) Phthalate is typically synthesized through an esterification reaction between phthalic acid and 1-ethylbutanol . The process involves mixing phthalic acid and 1-ethylbutanol in a molar ratio, heating the mixture to the reaction temperature, and facilitating the ester exchange reaction to produce this compound . Industrial production methods often employ catalysts to increase the reaction rate and yield.

Chemical Reactions Analysis

Bis(1-ethylbutyl) Phthalate undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of phthalic acid and other oxidation products.

Hydrolysis: In the presence of water and an acid or base catalyst, this compound can hydrolyze to produce phthalic acid and 1-ethylbutanol.

Substitution: It can participate in substitution reactions where one of the ester groups is replaced by another functional group.

Common reagents and conditions for these reactions include acids, bases, and oxidizing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Bis(1-ethylbutyl) Phthalate has several scientific research applications:

Chemistry: It is used as a plasticizer in the production of flexible PVC, which is essential for various chemical processes and products.

Biology: Research studies investigate its effects on biological systems, particularly its potential as an endocrine disruptor.

Medicine: It is studied for its potential toxicological effects and its role in medical devices.

Industry: Beyond PVC, it is used in coatings, inks, dyes, rubber, and industrial lubricants.

Mechanism of Action

The mechanism by which Bis(1-ethylbutyl) Phthalate exerts its effects involves its interaction with cellular receptors and enzymes. It can disrupt endocrine functions by mimicking or inhibiting natural hormones, leading to altered hormonal balance . This disruption can affect various molecular pathways, including those involved in neurodevelopment and reproductive health .

Comparison with Similar Compounds

Bis(1-ethylbutyl) Phthalate is similar to other phthalate esters such as:

Bis(2-ethylhexyl) Phthalate (DEHP): Widely used as a plasticizer but has higher molecular weight and different toxicological profile.

Dibutyl Phthalate (DBP): Used in adhesives and personal care products, with different physical properties and applications.

Butyl Benzyl Phthalate (BBP): Used in vinyl flooring and other applications, with distinct chemical behavior.

The uniqueness of this compound lies in its specific ester groups, which confer unique physical and chemical properties, making it particularly suitable for certain industrial applications.

Biological Activity

Bis(1-ethylbutyl) phthalate (BEHP) is a member of the phthalate family, widely used as a plasticizer in various industrial applications. The biological activity of BEHP has garnered interest due to its potential effects on human health and the environment. This article explores the biological activities associated with BEHP, including its antibacterial properties, toxicological effects, and implications for human health based on diverse research findings.

BEHP, with the chemical formula C20H30O4, is an ester compound characterized by its lipophilic nature, which allows it to interact with biological membranes. Its structure includes two ethylbutyl groups attached to a phthalate backbone, contributing to its function as a plasticizer.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of BEHP. Research indicates that BEHP exhibits significant antibacterial activity against various bacterial strains. For instance, a study reported that BEHP showed inhibition zones against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa at varying concentrations, suggesting its potential application in pharmaceutical formulations .

Table 1: Antibacterial Activity of BEHP

Bacterial Strain	Concentration (mg/ml)	Zone of Inhibition (mm)
Staphylococcus aureus	100	12
Escherichia coli	50	10
Pseudomonas aeruginosa	25	8

Toxicological Effects

The toxicological profile of BEHP is complex. Studies have demonstrated that exposure to BEHP can lead to endocrine disruption and reproductive toxicity. For example, a case study involving male rats showed that exposure to BEHP resulted in disrupted testosterone levels and adverse developmental outcomes in male reproductive organs .

The mechanism by which BEHP exerts its effects is primarily through its metabolites, which interfere with hormone signaling pathways. The transformation of BEHP into mono(2-ethylhexyl) phthalate (MEHP) is critical for its bioactivity, leading to alterations in gene expression related to hormonal regulation .

Ecotoxicity

The environmental impact of BEHP has also been assessed. Studies indicate that BEHP can leach from plastic products into soil and water systems, posing risks to aquatic life. A recent ecotoxicity assessment found that concentrations of BEHP could cause significant mortality in aquatic organisms, highlighting the need for careful management of phthalate-containing products .

Case Studies

• Worker Exposure Study : A study examining workers in industries using PVC plastisols found elevated urinary levels of phthalate metabolites among exposed individuals compared to controls. This suggests significant occupational exposure risks associated with BEHP and related compounds .
• Animal Model Research : In a controlled study using rats, exposure to BEHP resulted in significant alterations in reproductive hormone levels and organ development, underscoring the compound's potential as an endocrine disruptor .